Cas no 103488-98-8 (1-O,2-O,3-O,4-O,6-O,7-O-Hexamethyl-alpha-L-glycero-D-manno-heptopyranose)

1-O,2-O,3-O,4-O,6-O,7-O-Hexamethyl-alpha-L-glycero-D-manno-heptopyranose structure
103488-98-8 structure
Product Name:1-O,2-O,3-O,4-O,6-O,7-O-Hexamethyl-alpha-L-glycero-D-manno-heptopyranose
CAS No:103488-98-8
MF:C13H26O7
MW:294.341345310211
CID:5535094
PubChem ID:101673409
Update Time:2023-08-27

1-O,2-O,3-O,4-O,6-O,7-O-Hexamethyl-alpha-L-glycero-D-manno-heptopyranose Chemical and Physical Properties

Names and Identifiers

    • L-glycero-α-D-manno-Heptopyranoside, methyl 2,3,4,6,7-penta-O-methyl- (9CI)
    • 1-O,2-O,3-O,4-O,6-O,7-O-Hexamethyl-alpha-L-glycero-D-manno-heptopyranose
    • 103488-98-8
    • Inchi: 1S/C13H26O7/c1-14-7-8(15-2)9-10(16-3)11(17-4)12(18-5)13(19-6)20-9/h8-13H,7H2,1-6H3/t8-,9+,10+,11-,12-,13+/m0/s1
    • InChI Key: OAVQVPNWSSOVOK-JQPUBBMISA-N
    • SMILES: O1[C@H]([C@H]([C@H]([C@@H]([C@H]1[C@H](COC)OC)OC)OC)OC)OC

Computed Properties

  • Exact Mass: 294.16785316g/mol
  • Monoisotopic Mass: 294.16785316g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • Density: 1.08±0.1 g/cm3(Predicted)
  • Boiling Point: 351.9±42.0 °C(Predicted)
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